Cas no 15863-41-9 (4-(METHYLTHIO)PHENYL ISOTHIOCYANATE)

• Product Name: 4-(METHYLTHIO)PHENYL ISOTHIOCYANATE
• CAS No: 15863-41-9
• MF: C₈H₇NS₂
• MW: 181.27787899971
• MDL: MFCD00041368
• CID: 87618
• PubChem ID: 24870522
• Update Time: 2025-06-13

4-(METHYLTHIO)PHENYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

• 4-(METHYLTHIO)PHENYL ISOTHIOCYANATE
• 1-Isothiocyanato-4-(methylsulfanyl)benzene
• 4-(METHYLSULFANYL)PHENYL ISOTHIOCYANATE
• 1-isothiocyanato-4-methylsulfanylbenzene
• 4-Methylthiophenylisothiocyanate
• 4-(Methylthio)phenyl isothiocyate, 98%
• 4-(Methylthio)phenyl isothiocyanate 98%
• 4-(Methylthio)phenyl isothiocyanate,98%
• 4-methylthiophenyl isothiocyanate
• DTXSID00333906
• MFCD00041368
• AKOS000212093
• A809958
• 4-(Methylthio)phenyl isothiocyanate, 98%
• SCHEMBL1021082
• Benzene,1-isothiocyanato-4-(methylthio)-
• 5-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-2-PHENYL-2H-PYRAZOLE-3-CARBOXYLICACID
• 4-(METHYLTHIO)PHENylisoTHIOCYANATE
• 1-Isothiocyanato-4-(methylsulfanyl)benzene #
• FT-0616823
• AS-75764
• 1-isothiocyanato-4-(methylthio)-benzene
• W-205825
• 15863-41-9
• Benzene, 1-isothiocyanato-4-(methylthio)-
• GEO-01967
• DB-064241
• DTXCID70284996
• G77580

• MDL： MFCD00041368
• Inchi： 1S/C8H7NS2/c1-11-8-4-2-7(3-5-8)9-6-10/h2-5H,1H3
• InChI Key： CEBAJHCAFXYWNT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)N=C=S
• BRN： 2082547

Computed Properties

• Exact Mass: 181.00200
• Monoisotopic Mass: 181.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2625 (rough estimate)
• Melting Point: 54-58 °C (lit.)
• Boiling Point: 127-128 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5700 (estimate)
• PSA: 69.75000
• LogP: 3.14280
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

4-(METHYLTHIO)PHENYL ISOTHIOCYANATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P280-P301+P310+P330-P305+P351+P338-P337+P313
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 25-36/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(METHYLTHIO)PHENYL ISOTHIOCYANATE

Comprehensive Guide to 4-(METHYLTHIO)PHENYL ISOTHIOCYANATE (CAS No. 15863-41-9): Properties, Applications, and Industry Insights

4-(METHYLTHIO)PHENYL ISOTHIOCYANATE (CAS No. 15863-41-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in research and industrial sectors. This sulfur-containing derivative of phenyl isothiocyanate features a methylthio group at the para position, enhancing its reactivity and utility in synthetic chemistry. With growing interest in sulfur-functionalized compounds for pharmaceutical intermediates and agrochemical development, this compound has gained significant attention in recent years.

The molecular formula C8H7NS2 and molecular weight of 181.28 g/mol make 4-(METHYLTHIO)PHENYL ISOTHIOCYANATE particularly valuable for cross-coupling reactions and heterocycle synthesis. Researchers frequently employ it as a building block for bioactive molecule design, leveraging its isothiocyanate moiety for selective conjugation with amines or thiols. Recent publications highlight its role in developing enzyme inhibitors and fluorescence probes, aligning with the current focus on targeted drug discovery and diagnostic tools.

From an industrial perspective, the compound's thermal stability (typically stable below 250°C) and solubility profile (soluble in organic solvents like DMSO and acetone) make it suitable for various formulation processes. Quality control parameters often include HPLC purity analysis (>98%) and moisture content verification, as these factors critically impact performance in sensitive applications. The rising demand for high-purity specialty chemicals in electronics and material science has further expanded its market relevance.

Environmental and safety considerations for 15863-41-9 follow standard laboratory protocols, with particular attention to its reactivity with nucleophiles. Proper storage recommendations include argon atmosphere and amber glass containers to prevent degradation. These handling practices address common user queries about compound stability and shelf life optimization, which frequently appear in scientific forums and procurement discussions.

Emerging applications in click chemistry and polymer modification demonstrate the compound's adaptability to modern synthetic challenges. Its thioether linkage provides unique opportunities for creating functional materials with tailored properties, responding to industry needs for advanced coatings and conductive polymers. Patent analyses reveal increasing utilization in photovoltaic materials and OLED technologies, positioning it as a compound of interest for sustainable energy solutions.

For researchers exploring structure-activity relationships, the electronic effects of the methylthio substituent offer valuable insights into molecular interactions. Computational chemistry studies utilizing DFT calculations have modeled its behavior in various chemical environments, providing theoretical support for experimental observations. These aspects address frequent search queries regarding quantitative structure-property relationship (QSPR) modeling for similar compounds.

The global market for 4-(METHYLTHIO)PHENYL ISOTHIOCYANATE reflects broader trends in fine chemical production, with regional variations in supply chain dynamics. Current analytical techniques for quality assessment include GC-MS verification and NMR spectroscopy, topics that generate substantial technical discussion among quality control professionals. Regulatory compliance documentation typically covers REACH registration status and customs classification details, information highly sought after by international purchasers.

Future research directions may explore its potential in bioconjugation techniques and nanomaterial functionalization, areas generating substantial academic interest. The compound's compatibility with green chemistry principles is being investigated through solvent-free reactions and catalytic processes, responding to industry demands for sustainable synthesis methods. These developments align with frequent searches for eco-friendly chemical alternatives and process optimization strategies.